Cas no 1337838-55-7 (6-Bromo-5-methylchroman-4-one)
6-Bromo-5-methylchroman-4-one Chemical and Physical Properties
Names and Identifiers
-
- 6-BROMO-5-METHYLCHROMAN-4-ONE
- 6-bromo-5-methyl-2,3-dihydrochromen-4-one
- BS-15208
- AKOS037648689
- 6-bromo-5-methyl-2,3-dihydro-1-benzopyran-4-one
- 1337838-55-7
- MFCD20462500
- Y13067
- 6-bromo-5-methyl-3,4-dihydro-2H-1-benzopyran-4-one
- CS-0160528
- 6-Bromo-5-methylchroman-4-one
-
- MDL: MFCD20462500
- Inchi: 1S/C10H9BrO2/c1-6-7(11)2-3-9-10(6)8(12)4-5-13-9/h2-3H,4-5H2,1H3
- InChI Key: UASHKMPDERMSOM-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1C)C(CCO2)=O
Computed Properties
- Exact Mass: 239.97859g/mol
- Monoisotopic Mass: 239.97859g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 26.3
6-Bromo-5-methylchroman-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DB739-50mg |
6-Bromo-5-methylchroman-4-one |
1337838-55-7 | 95+% | 50mg |
1098.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DB739-200mg |
6-Bromo-5-methylchroman-4-one |
1337838-55-7 | 95+% | 200mg |
2744.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DB739-100mg |
6-Bromo-5-methylchroman-4-one |
1337838-55-7 | 95+% | 100mg |
2006CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DB739-250mg |
6-Bromo-5-methylchroman-4-one |
1337838-55-7 | 95+% | 250mg |
4387CNY | 2021-05-07 | |
| abcr | AB547588-250 mg |
6-Bromo-5-methylchroman-4-one; . |
1337838-55-7 | 250MG |
€610.80 | 2023-04-13 | ||
| Ambeed | A837659-100mg |
6-Bromo-5-methylchroman-4-one |
1337838-55-7 | 95+% | 100mg |
$202.0 | 2025-02-26 | |
| Ambeed | A837659-250mg |
6-Bromo-5-methylchroman-4-one |
1337838-55-7 | 95+% | 250mg |
$378.0 | 2025-02-26 | |
| Ambeed | A837659-1g |
6-Bromo-5-methylchroman-4-one |
1337838-55-7 | 95+% | 1g |
$951.0 | 2025-02-26 | |
| Chemenu | CM563661-100mg |
6-Bromo-5-methylchroman-4-one |
1337838-55-7 | 95%+ | 100mg |
$242 | 2024-08-02 | |
| Chemenu | CM563661-250mg |
6-Bromo-5-methylchroman-4-one |
1337838-55-7 | 95%+ | 250mg |
$454 | 2024-08-02 |
6-Bromo-5-methylchroman-4-one Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 6-Bromo-5-methylchroman-4-one
6-Bromo-5-methylchroman-4-one: A Comprehensive Overview
6-Bromo-5-methylchroman-4-one (CAS No. 1337838-55-7) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the chromanone family, which is a class of bicyclic compounds characterized by a fused benzene ring and a ketone group. The presence of a bromine atom at the 6-position and a methyl group at the 5-position introduces distinct chemical and biological properties, making it a valuable molecule for both academic research and potential therapeutic applications.
The molecular structure of 6-Bromo-5-methylchroman-4-one is composed of a chromane skeleton, which consists of a benzene ring fused to a tetrahydrofuran-like ring. The ketone group at the 4-position contributes to its planar geometry, while the bromine atom at position 6 and the methyl group at position 5 introduce steric and electronic effects that influence its reactivity and bioavailability. Recent studies have highlighted the importance of these substituents in modulating the compound's pharmacokinetic properties, making it an attractive candidate for drug design.
From a synthetic perspective, 6-Bromo-5-methylchroman-4-one can be synthesized through various routes, including condensation reactions, oxidation processes, and cyclization reactions. One common method involves the oxidation of dihydrochroman derivatives using oxidizing agents such as potassium permanganate or Jones reagent. The introduction of bromine and methyl groups can be achieved through electrophilic aromatic substitution or alkylation reactions, depending on the specific conditions employed. Researchers have also explored green chemistry approaches to synthesize this compound, emphasizing the use of environmentally friendly solvents and catalysts.
Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 6-Bromo-5-methylchroman-4-one. Quantum mechanical calculations have revealed that the bromine atom at position 6 significantly alters the electron distribution within the molecule, enhancing its electrophilic character at certain positions. This finding has important implications for understanding its reactivity in various chemical transformations and its interaction with biological systems.
In terms of pharmacological activity, 6-Bromo-5-methylchroman-4-one has been investigated for its potential as an anti-inflammatory, antioxidant, and neuroprotective agent. Preclinical studies have demonstrated that this compound exhibits potent inhibitory effects on inflammatory mediators such as cyclooxygenase (COX) enzymes and nitric oxide (NO) production in vitro. Furthermore, its ability to scavenge free radicals suggests that it may play a role in mitigating oxidative stress-related diseases.
One of the most promising applications of 6-Bromo-5-methylchroman-4-one lies in its potential as an anticancer agent. Recent research has shown that this compound induces apoptosis in various cancer cell lines by modulating key signaling pathways such as Bcl-2 family proteins and caspase activation. Additionally, it has been found to inhibit tumor growth in animal models by targeting angiogenesis and metastasis-related genes.
The toxicological profile of 6-Bromo-5-methylchroman-4-one has also been evaluated in several studies. Acute toxicity tests indicate that this compound exhibits low toxicity when administered at therapeutic concentrations. Long-term toxicity studies are currently underway to assess its safety profile for chronic use.
In conclusion, 6-Bromo-5-methylchroman-4-one represents a versatile molecule with significant potential in drug discovery and development. Its unique chemical structure, coupled with its diverse biological activities, makes it an intriguing subject for further research. As ongoing studies continue to uncover new insights into its mechanism of action and therapeutic applications, this compound is poised to play a crucial role in advancing modern medicine.
1337838-55-7 (6-Bromo-5-methylchroman-4-one) Related Products
- 918300-42-2(4H-1-Benzopyran-4-one, 6-bromo-2,3-dihydro-7-hydroxy-)
- 1344704-76-2(5,7-Dibromochroman-4-one)
- 204377-88-8(8-Bromochroman-4-one)
- 111023-30-4(1-Propanone, 1-(4-bromo-2,5-dimethoxy-3,6-dimethylphenyl)-2-methyl-)
- 49660-57-3(6-Bromochroman-4-one)
- 54639-86-0(Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 2-bromo-5-methoxy-)
- 77259-96-2(5-bromo-8-methoxy-3,4-dihydro-2h-naphthalen-1-one)
- 18442-22-3(7-bromo-3,4-dihydro-2H-1-benzopyran-4-one)
- 1199782-67-6(5-Bromo-4-Chromanone)
- 5411-61-0(4-Bromo-7-methoxy-2,3-dihydro-1H-inden-1-one)